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Compound of Interest

Compound Name: 5-Bromo-3-Methylpentanoic Acid
CAS No.: 39865-86-6
Cat. No.: B15897465
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a summary of available data for 5-Bromo-3-
methylpentanoic acid. Specific experimental data for this compound is limited. Therefore,
general protocols and safety information for related compounds are provided for guidance and
should be adapted with caution and appropriate safety measures in a laboratory setting.

Chemical Identity and Properties

5-Bromo-3-methylpentanoic acid is a halogenated carboxylic acid. Its chemical structure and
basic properties are summarized below.

Table 1: Chemical Identification
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Identifier Value Reference
CAS Number 39865-86-6 [1]
5-bromo-3-methylpentanoic
IUPAC Name ) [1]
acid
Molecular Formula C6H11Bro2 [1]
Canonical SMILES Cc(ccBncc(=0)o [1]

LENIIUZOQQGJJC-
InChl Key [1]
UHFFFAOYSA-N

Table 2: Computed Physicochemical Properties

Property Value Reference
Molecular Weight 195.05 g/mol [1]
XLogP3 1.6 [1]
Hydrogen Bond Donor Count 1 [1]
Hydrogen Bond Acceptor

C)c;untg p 2 s
Rotatable Bond Count 4 [1]
Exact Mass 193.99424 g/mol [1]
Monoisotopic Mass 193.99424 g/mol [1]
Topological Polar Surface Area  37.3 A2 [1]
Heavy Atom Count 9 [1]

Note: The data in Table 2 are computationally derived and have not been experimentally
verified.

Experimental Data (Limited)
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Experimental data for the physical properties of 5-Bromo-3-methylpentanoic acid are not
readily available in the searched literature. For a related compound, 2-bromo-3-
methylpentanoic acid, the following experimental data has been reported:

Table 3: Experimental Physical Properties of 2-Bromo-3-methylpentanoic acid (CAS 42880-22-
8)

Property Value Reference
Boiling Point 240.5 °C at 760 mmHg [2]
Density 1.432 g/cm3 [2]
Refractive Index 1.485 [2]
Flash Point 99.3°C [2]

These values should be considered as estimates for 5-Bromo-3-methylpentanoic acid and
require experimental verification.

General Experimental Protocols

In the absence of specific experimental protocols for 5-Bromo-3-methylpentanoic acid, the
following are general methodologies for determining the key physical properties of carboxylic
acids.

Determination of Melting Point

The melting point of a solid organic compound can be determined using a melting point
apparatus.

Methodology:
o Asmall, dry sample of the crystalline compound is packed into a capillary tube.
e The capillary tube is placed in a melting point apparatus.

e The sample is heated at a controlled rate.
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e The temperature range from the first appearance of liquid (onset of melting) to the complete
liquefaction of the solid is recorded as the melting range. A narrow melting range is indicative
of a pure compound.

Determination of Boiling Point

The boiling point of a liquid organic compound can be determined by distillation.

Methodology:

The liquid sample is placed in a distillation flask with boiling chips.

A distillation apparatus is assembled with a condenser and a collection flask.

The sample is heated, and the temperature of the vapor is monitored with a thermometer.

The constant temperature at which the liquid and vapor are in equilibrium is recorded as the
boiling point.

Safety and Handling

A specific Safety Data Sheet (SDS) for 5-Bromo-3-methylpentanoic acid is not readily
available. The following safety information is based on general knowledge of halogenated
carboxylic acids and data for structurally similar compounds.

General Hazards:

o Corrosive: Halogenated organic acids are often corrosive and can cause severe skin burns
and eye damage.

e lrritant: May cause respiratory tract irritation.

» Toxicity: The toxicological properties have not been thoroughly investigated. Handle with
care.

Recommended Precautions:

e Engineering Controls: Use in a well-ventilated area, preferably in a chemical fume hood.
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» Personal Protective Equipment (PPE):
o Wear chemical-resistant gloves (e.g., nitrile).
o Wear safety goggles or a face shield.
o Wear a lab coat.

» Handling: Avoid contact with skin, eyes, and clothing. Avoid inhalation of vapors or dust.
Wash hands thoroughly after handling.

e Storage: Store in a cool, dry, well-ventilated area away from incompatible materials. Keep
the container tightly closed.

Spectroscopic Data

Specific spectroscopic data such as NMR or mass spectrometry for 5-Bromo-3-
methylpentanoic acid is not available in the searched databases. General principles suggest
that:

* 'H NMR: Would show signals corresponding to the methyl, methine, and methylene protons,
with chemical shifts influenced by the adjacent bromine and carboxylic acid groups.

e 13C NMR: Would show distinct signals for each of the six carbon atoms.

e Mass Spectrometry: The mass spectrum would be expected to show a molecular ion peak
and characteristic fragmentation patterns, including the isotopic pattern of bromine.

Biological Activity and Signaling Pathways

There is currently no information available in the public domain regarding the biological activity
or associated signaling pathways of 5-Bromo-3-methylpentanoic acid.

Experimental Workflows (lllustrative)

The following diagrams illustrate general workflows for the characterization and synthesis of a
novel organic compound like 5-Bromo-3-methylpentanoic acid.
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Caption: General workflow for synthesis and characterization.
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Caption: Workflow for a preliminary safety assessment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 2. lookchem.com [lookchem.com]

» To cite this document: BenchChem. [Technical Guide: 5-Bromo-3-methylpentanoic Acid
(CAS 39865-86-6)]. BenchChem, [2026]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b15897465/docs#technical-guide-5-bromo-3-
methylpentanoic-acid-cas-39865-86-6]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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